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Compound of Interest

Compound Name: 2-lodophenol - d4

Cat. No.: B1147133

Disclaimer: No specific health and safety data for 2-lodophenol-d4 has been found in publicly
available literature and safety data sheets. This guide is based on the data for the non-
deuterated analogue, 2-lodophenol (CAS: 533-58-4). While the general chemical properties
and hazards are expected to be very similar, the deuteration may influence its metabolic and
toxicological profile. All information should be treated as an estimate for 2-lodophenol-d4, and a
thorough risk assessment should be conducted before handling.

This technical guide provides a comprehensive overview of the health and safety data for 2-
lodophenol, intended for researchers, scientists, and professionals in drug development. The
information is compiled from various safety data sheets and chemical databases.

Chemical and Physical Properties

The fundamental physical and chemical properties of 2-lodophenol are summarized in the table
below. These characteristics are crucial for understanding its behavior under various laboratory
conditions.
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Property Value Reference

Yellow to pink crystalline
Appearance _ [1]
powder or solid

Molecular Formula CeHsIO [1]
Molecular Weight 220.01 g/mol [1]
Melting Point 37-40 °C [2][3]
Boiling Point 186-187 °C at 160 mmHg [2][3]
Flash Point 113 °C (235.4 °F) - closed cup [2][3]
Density 1.947 g/mL at 25 °C [2][3]

Hazard Identification and Classification

2-lodophenol is classified as a hazardous substance. The following table summarizes its
hazard classifications according to the Globally Harmonized System (GHS) and provides
corresponding hazard statements.
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Hazard
Hazard Class GHS Category Reference
Statement(s)
o H302: Harmful if
Acute Toxicity, Oral 4 [1][4]
swallowed
. H312: Harmful in
Acute Toxicity, Dermal 4 ) ) [1114]
contact with skin
Acute Toxicity, H332: Harmful if
. 4 . [1][4]
Inhalation inhaled
Skin H315: Causes skin
: i 2 N [11[4]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
. 2 N [11[4]
Damage/Eye Irritation eye irritation
Specific Target Organ
o ] H335: May cause
Toxicity - Single 3 [1114]

Exposure

respiratory irritation

Signal Word: Warning[4]

First Aid Measures

In case of exposure to 2-lodophenol, the following first aid measures should be taken

immediately.

© 2025 BenchChem. All rights reserved.

3/8

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Iodophenol
https://www.sodiumiodide.net/msds/2-Iodophenol%20MSDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Iodophenol
https://www.sodiumiodide.net/msds/2-Iodophenol%20MSDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Iodophenol
https://www.sodiumiodide.net/msds/2-Iodophenol%20MSDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Iodophenol
https://www.sodiumiodide.net/msds/2-Iodophenol%20MSDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Iodophenol
https://www.sodiumiodide.net/msds/2-Iodophenol%20MSDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Iodophenol
https://www.sodiumiodide.net/msds/2-Iodophenol%20MSDS.pdf
https://www.sodiumiodide.net/msds/2-Iodophenol%20MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Exposure Route

First Aid Protocol

Reference

Inhalation

Move the person to fresh air. If
not breathing, give artificial
respiration. Consult a

physician.

[4]1(5]

Skin Contact

Wash off with soap and plenty

of water. Consult a physician.

[4]115]

Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing.

Immediately call a physician.

[4115]

Ingestion

Do NOT induce vomiting.
Never give anything by mouth
to an unconscious person.
Rinse mouth with water.

Consult a physician.

[4]115]

Handling, Storage, and Personal Protective

Equipment

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize the risk of exposure.

e Handling: Avoid contact with skin and eyes.[4] Avoid formation of dust and aerosols.[4]

Provide appropriate exhaust ventilation at places where dust is formed.[4]

» Storage: Store in a cool, dry, and well-ventilated place.[4] Keep the container tightly closed.

[4]

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling 2-lodophenol.
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PPE Type Recommendation Reference

Eye/Face Protection Wear chemical safety goggles.  [6]

Wear appropriate protective
Skin Protection gloves and clothing to prevent [6]

skin exposure.

Use a NIOSH/MSHA or
European Standard EN 149
) ) approved respirator if
Respiratory Protection o [6]
exposure limits are exceeded
or if irritation or other

symptoms are experienced.

Experimental Protocols

Detailed experimental protocols for toxicological studies of 2-lodophenol are not available in
the provided search results. However, the safety data sheets reference standard
methodologies for hazard assessment, such as those established by the OECD (Organisation
for Economic Co-operation and Development).

Visualizations

The following diagrams illustrate key concepts related to the safe handling and potential

biological pathways of halogenated phenols like 2-lodophenol.

Risk Assessment Control Measures

Personal Protective Equipment Safe Handling
> ‘ (Gloves, Goggles) > Achieved

Identify Hazards Analyze Exposure Routes implement _[ Engineering Controls. Administrative Controls
(e.g., Irrtant, Toxic) ‘ > ‘ (Inhalation, Dermal, etc.) EallpE RES (Fume Hood) ™" (sOPs, Training)

Start:
Handling Chemical

Click to download full resolution via product page

Caption: Workflow for Hazard Assessment and Control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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